1-(3,4-dimethoxybenzoyl)-N-(thiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(3,4-dimethoxybenzoyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H21N3O4S/c1-24-14-4-3-13(11-15(14)25-2)17(23)21-8-5-12(6-9-21)16(22)20-18-19-7-10-26-18/h3-4,7,10-12H,5-6,8-9H2,1-2H3,(H,19,20,22)
• InChI Key: NGFNCDRXQKUGNC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCC(CC2)C(=O)NC3=NC=CS3)OC
• Molecular Formula: C18H21N3O4S
• Molecular Weight: 375.4 g/mol

Description

1-(3,4-dimethoxybenzoyl)-N-(thiazol-2-yl)piperidine-4-carboxamide is a compound that has gained significant attention due to its potential use in scientific research. This compound is commonly referred to as DMTCP, and it has been found to have a variety of biochemical and physiological effects.

Mechanism Of Action

The mechanism of action of DMTCP is not fully understood. However, it has been found to modulate ion channels, specifically the TRPV1 channel. DMTCP has also been found to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
DMTCP has been found to have a variety of biochemical and physiological effects. It has been found to modulate ion channels, inhibit the activity of cyclooxygenase-2, and have anti-inflammatory properties. Additionally, DMTCP has been found to have analgesic properties, making it a potential candidate for the treatment of pain.

Advantages And Limitations For Lab Experiments

One of the main advantages of DMTCP is its high purity and yield. This makes it an ideal compound for scientific research. Additionally, DMTCP has been found to have a variety of biochemical and physiological effects, making it a versatile compound for studying ion channels and inflammation. However, one of the limitations of DMTCP is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are a variety of future directions for research on DMTCP. One potential direction is in the study of its effects on ion channels other than TRPV1. Additionally, further research is needed to fully understand the mechanism of action of DMTCP. Finally, DMTCP may have potential therapeutic applications in the treatment of pain and inflammation, and further research is needed to explore these possibilities.
Conclusion:
In conclusion, 1-(3,4-dimethoxybenzoyl)-N-(thiazol-2-yl)piperidine-4-carboxamide is a compound with significant potential for scientific research. Its synthesis method has been optimized to produce high yields and purity, and it has been found to have a variety of biochemical and physiological effects. DMTCP has potential applications in the study of ion channels and inflammation, and further research is needed to explore its full potential.

Synthesis Methods

The synthesis of DMTCP involves the reaction of 3,4-dimethoxybenzoyl chloride with thiazole-2-amine to produce 3,4-dimethoxybenzoyl-thiazole-2-amine. This intermediate is then reacted with piperidine-4-carboxylic acid to produce DMTCP. The synthesis of DMTCP has been optimized to produce high yields and purity, making it an ideal compound for scientific research.

Scientific Research Applications

DMTCP has been found to have a variety of scientific research applications. One of the most common applications is in the study of ion channels. DMTCP has been found to modulate ion channels, making it an ideal compound for studying their function. Additionally, DMTCP has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.